Cas no 941959-87-1 (N-(4-bromophenyl)-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide)

• Product Name: N-(4-bromophenyl)-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide
• CAS No: 941959-87-1
• MF: C₁₉H₁₇BrN₂O₄S
• MW: 449.318282842636
• CID: 5501477
• PubChem ID: 18584112
• Update Time: 2025-05-20

N-(4-bromophenyl)-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromophenyl)-4-(N-(furan-2-ylmethyl)-N-methylsulfamoyl)benzamide
• N-(4-bromophenyl)-4-[furan-2-ylmethyl(methyl)sulfamoyl]benzamide
• F2768-0427
• N-(4-bromophenyl)-4-{[(furan-2-yl)methyl](methyl)sulfamoyl}benzamide
• VU0497408-1
• AKOS024679037
• 941959-87-1
• N-(4-bromophenyl)-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide

• Inchi： 1S/C19H17BrN2O4S/c1-22(13-17-3-2-12-26-17)27(24,25)18-10-4-14(5-11-18)19(23)21-16-8-6-15(20)7-9-16/h2-12H,13H2,1H3,(H,21,23)
• InChI Key： BJBJVJZHYRQVIX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC(C1C=CC(=CC=1)S(N(C)CC1=CC=CO1)(=O)=O)=O

Computed Properties

• Exact Mass: 448.00924g/mol
• Monoisotopic Mass: 448.00924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 88Ų

Additional information on N-(4-bromophenyl)-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide

N-(4-bromophenyl)-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide: A Comprehensive Overview

The compound CAS No. 941959-87-1, also known as N-(4-bromophenyl)-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a bromophenyl group, a furan moiety, and a sulfamoyl group, all of which contribute to its unique chemical properties.

Recent studies have highlighted the importance of this compound in the field of medicinal chemistry. Researchers have demonstrated that the presence of the furan-2-yl group enhances the compound's ability to interact with biological targets, making it a promising candidate for drug development. Additionally, the methylsulfamoyl group has been shown to improve the compound's solubility and bioavailability, which are critical factors in drug design.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. The use of advanced synthetic techniques, such as Suzuki coupling and nucleophilic substitution, has enabled chemists to achieve high yields and purity levels. The incorporation of the bromophenyl group into the structure is particularly challenging due to its sensitivity to certain reaction conditions. However, recent advancements in catalytic systems have made this process more efficient and scalable.

In terms of applications, this compound has shown potential in several therapeutic areas. For instance, studies have indicated that it exhibits potent anti-inflammatory and antioxidant properties, making it a potential candidate for treating conditions such as arthritis and neurodegenerative diseases. Furthermore, its ability to modulate key signaling pathways has led researchers to explore its use in cancer therapy.

The structural uniqueness of this compound also makes it an interesting subject for fundamental chemical research. The interaction between the furan ring and the sulfamoyl group has been studied extensively, providing insights into their electronic and steric effects on the overall reactivity of the molecule. These findings have implications not only for this specific compound but also for the design of similar molecules with enhanced functionality.

From an environmental perspective, the synthesis and application of this compound are being evaluated for their sustainability. Researchers are exploring green chemistry approaches to minimize waste and reduce energy consumption during its production. This includes the use of biodegradable solvents and catalysts, as well as recycling strategies for unreacted reagents.

In conclusion, N-(4-bromophenyl)-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide (CAS No. 941959-87-1) is a versatile compound with wide-ranging applications in chemistry and medicine. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool for addressing complex scientific challenges.